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Compound of Interest

Compound Name: Glyco-snap-2
CAS No.: 188849-82-3
Cat. No.: B1139818

Get Quote

Executive Summary & Mechanistic Rationale
Glyco-SNAP-2 (

-(2-Deoxy-

-D-glucopyranosyl)-

-nitroso-

-acetyl-D,L-penicillamine) is a second-generation

-nitrosothiol nitric oxide (NO) donor.[1] Unlike its parent compound SNAP, Glyco-SNAP-2
incorporates a carbohydrate moiety that confers distinct physicochemical properties, most
notably enhanced aqueous solubility and a significantly extended half-life (

hours at pH 7.4, compared to

hours for SNAP).[1]
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For researchers targeting Soluble Guanylyl Cyclase (sGC), Glyco-SNAP-2 offers a critical
advantage: sustained, zero-order-like release kinetics.[1] While rapid donors like Sodium
Nitroprusside (SNP) cause transient "bursts” of NO that can lead to receptor desensitization or
cytotoxicity, Glyco-SNAP-2 mimics the tonic, physiological release of endothelium-derived
relaxing factor (EDRF).[1]

Mechanism of Action

Upon solvation, Glyco-SNAP-2 undergoes homolytic cleavage of the S-N bond, releasing free
radical NO.[1] This NO diffuses across the cell membrane and binds to the ferrous (

) heme prosthetic group of the

-subunit of sGC.[1] This binding breaks the His-105 bond to the heme iron, inducing a
conformational shift that increases the catalytic rate of GTP to cGMP conversion by several
hundred-fold.

Pathway Visualization

The following diagram illustrates the signal transduction pathway activated by Glyco-SNAP-2.

[1]
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Figure 1: Signal transduction pathway from Glyco-SNAP-2 donor hydrolysis to physiological
response.[1]

Experimental Pre-requisites & Handling

Chemical Specifications
e Compound: Glyco-SNAP-2[1][2][3]

CAS Number: 188849-82-3[1][2]

Molecular Weight: 381.4 g/mol [1][2]

Solubility: Water-soluble (up to 50 mM).[1]

Stability: Solid state is stable at -20°C. Solution state is light-sensitive.[1]

Critical Handling Controls (Self-Validating System)

To ensure the observed effects are due to NO and not the parent scaffold or contaminants, you
must include the following controls:

» Negative Control (Vehicle): Media/Buffer only.[1]

o Decomposed Control: An aliquot of Glyco-SNAP-2 stock allowed to sit at room temperature
in ambient light for 48 hours (depleted of NO). This validates that the
carbohydrate/penicillamine backbone is not responsible for the effect.

e PDE Inhibition: Because cGMP is rapidly degraded by phosphodiesterases (PDESs), the
addition of IBMX (3-isobutyl-1-methylxanthine) is mandatory for accumulation assays.[1]

Protocol: Cellular cGMP Accumulation Assay

This protocol is optimized for adherent cells (e.g., A7r5 smooth muscle cells, HUVECS) to
quantify sGC activation via cGMP production.[1]

Reagents

e Assay Buffer: HBSS or Tyrode’s Salt Solution (pH 7.4).[1]
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IBMX Stock: 100 mM in DMSO.[1]

Glyco-SNAP-2 Stock: 100 mM in sterile ddH20 (Prepare immediately before use).[1]

cGMP ELISA Kit: (e.g., Cayman Chemical or Enzo Life Sciences).[1]

Lysis Buffer: 0.1M HCI (standard for cGMP stability).[1]

Step-by-Step Methodology
Phase 1: Cell Preparation

o Seeding: Plate cells in 6-well plates (

cells/well) and culture until 80-90% confluence.

e Serum Starvation (Optional but Recommended): Replace media with serum-free media 12—
24 hours prior to the experiment to reduce basal cGMP variability caused by growth factors.

[1]

Phase 2: Induction Workflow

» Equilibration: Aspirate media and wash cells

with warm Assay Buffer.

o PDE Blockade: Add 900 uL of Assay Buffer containing 0.5 mM IBMX.
o Why? IBMX prevents the degradation of the cGMP signal you are trying to measure.
o Incubation: 15 minutes at 37°C.

e Activation: Add 100 pL of Glyco-SNAP-2 (diluted to

target concentration) to the wells.

o Dose Range: Recommended titration: 1 uM, 10 uM, 100 puM.[1]
o Light Precaution: Perform this step in dim light. Wrap plates in foil immediately.

e |ncubation: Incubate at 37°C.
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o Time Course: Due to the slow release of Glyco-SNAP-2, a standard 10-minute incubation
(used for SNP) is insufficient.[1] Recommended duration: 1 to 4 hours for maximal
accumulation, though early signals can be detected at 30 mins.[1]

Phase 3: Termination & Lysis[1]

o Stop Reaction: Aspirate the supernatant rapidly.
e Lysis: Immediately add 300 pL of 0.1M HCI to the cells.

o Note: Acid lysis stops enzymatic activity and stabilizes cGMP.[1] Do not use detergents
(RIPA) unless the ELISA kit specifically permits it, as they interfere with antibody binding.

[1]
o Harvest: Scrape cells and collect the lysate. Centrifuge at

for 10 minutes to remove debiris.

o Quantification: Use the supernatant for cGMP ELISA and protein quantification
(Bradford/BCA) to normalize results (pmol cGMP / mg protein).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for measuring sGC activation in adherent cells.

Data Interpretation & Expected Results

When analyzing the data, normalize cGMP concentrations to total protein content.
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Treatment Condition Expected cGMP (pmolimg) Interpretation
Control (Vehicle) <5.0 Basal sGC activity.[1]

Moderate activation; mimics
Glyco-SNAP-2 (10 uM) 15.0 - 50.0 o

physiological NO.[1]

Maximal activation (saturation
Glyco-SNAP-2 (100 pM) > 100.0 _

of Heme site).[1]

Confirms signal is NO-
Decomposed Control <5.0

dependent.

ODQ is a specific sGC
ODQ + Glyco-SNAP-2 <5.0 inhibitor.[1] This confirms the
pathway is sGC-dependent.[1]

Troubleshooting Guide

e Low Signal:

o

Cause: PDE activity was not fully blocked.

Solution: Increase IBMX to 1.0 mM or ensure IBMX is fresh.[1]

o

[¢]

Cause: Glyco-SNAP-2 degradation.[1]

o

Solution: Reconstitute solid stock immediately before use.[1][3] Do not store aqueous
stock.[1]

» High Background:
o Cause: Contamination with endotoxins (LPS) inducing iNOS.[1]
o Solution: Use L-NAME (NOS inhibitor) in the buffer to block endogenous NO production.[1]

References

e Sigma-Aldrich.Glyco-SNAP-2 Product Information & Specification. Merck KGaA.[1][3] Link
(Note: Reference for chemical stability and half-life data).[1]
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» Santa Cruz Biotechnology.Glyco-SNAP-2 (CAS 188849-82-3).[1] Link[1]

e Arnold, W. P., et al. (1977).Nitric oxide activates guanylate cyclase and increases guanosine
3":5'-cyclic monophosphate levels in various tissue preparations.[1] Proceedings of the
National Academy of Sciences. Link[1]

e Ignarro, L. J. (1990).Biosynthesis and metabolism of endothelium-derived nitric oxide.[1]
Annual Review of Pharmacology and Toxicology.[1] Link[1]

e Ramirez, J., et al. (1996).Synthesis and properties of Glyco-SNAPs: A new class of S-
nitroso-sugar derivatives.[1] Bioorganic & Medicinal Chemistry Letters, 6(21), 2575-2580.[1]
(Primary literature for Glyco-SNAP synthesis and kinetics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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